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Compound of Interest

Compound Name: m-PEG9-acid

Cat. No.: B1193056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of m-PEG9-
acid (methoxy-nona(ethylene glycol) acid) in various organic solvents. Due to its amphiphilic

nature, possessing both a hydrophilic polyethylene glycol (PEG) chain and a terminal

carboxylic acid, m-PEG9-acid exhibits a versatile solubility profile crucial for its application in

bioconjugation, drug delivery, and surface modification. This document outlines its qualitative

solubility in common organic solvents, provides a detailed experimental protocol for solubility

determination, and presents a logical workflow for assessing its solubility.

Core Concepts: Understanding PEG Solubility
Polyethylene glycol (PEG) and its derivatives are generally characterized by their solubility in a

broad range of solvents. The repeating ether units in the PEG backbone can form hydrogen

bonds with protic solvents, while the overall polarity allows for miscibility with many polar

organic solvents. As a general rule, PEGs are highly soluble in water and aqueous buffers, as

well as in solvents like chloroform, methylene chloride, dimethylformamide (DMF), and dimethyl

sulfoxide (DMSO).[1] Their solubility tends to decrease in less polar solvents such as alcohols

and toluene, and they are typically insoluble in non-polar solvents like diethyl ether and

hexane.[1][2] The hydrophilic PEG spacer in m-PEG9-acid is a key contributor to its solubility

in aqueous media.[3][4]

Solubility Profile of m-PEG9-acid
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While specific quantitative solubility data for m-PEG9-acid is not readily available in public

literature, qualitative assessments have been reported. The following table summarizes the

known solubility of m-PEG9-acid in several common organic solvents.

Organic Solvent Chemical Formula Solubility Source

Dichloromethane

(DCM)
CH₂Cl₂ Soluble

Tetrahydrofuran (THF) C₄H₈O Soluble

Dimethylformamide

(DMF)
C₃H₇NO Soluble

Dimethyl sulfoxide

(DMSO)
C₂H₆OS Soluble

Experimental Protocol for Determining Solubility
The following is a detailed methodology for determining the solubility of a small molecule like

m-PEG9-acid in an organic solvent, adapted from the widely accepted shake-flask method.

Objective: To determine the equilibrium solubility of m-PEG9-acid in a specific organic solvent

at a controlled temperature.

Materials:

m-PEG9-acid

Selected organic solvent(s) of high purity

Sealed glass vials or flasks

Temperature-controlled shaker or agitator

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)
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High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Volumetric flasks and pipettes

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of m-PEG9-acid to a known volume of the selected organic

solvent in a sealed glass vial. The presence of undissolved solid is essential to ensure

saturation.

Place the sealed vial in a temperature-controlled shaker and agitate for an extended

period (typically 24-72 hours) to allow the system to reach equilibrium.

Phase Separation:

Once equilibrium is reached, remove the vial from the shaker.

Separate the undissolved solid from the solution. This is typically achieved by centrifuging

the vial to pellet the excess solid.

Carefully draw the supernatant using a syringe and filter it through a chemically inert

syringe filter to remove any remaining solid particles.

Quantification of Solute:

Accurately dilute the clear, saturated filtrate with the same organic solvent to a

concentration within the linear range of the analytical method.

Quantify the concentration of m-PEG9-acid in the diluted filtrate using a validated

analytical method, such as HPLC. A pre-established calibration curve with standards of

known concentrations is required for accurate quantification.

Data Reporting:
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Calculate the solubility of m-PEG9-acid in the organic solvent based on the quantified

concentration and the dilution factor.

Report the solubility in standard units, such as milligrams per milliliter (mg/mL) or moles

per liter (mol/L), and specify the temperature at which the determination was performed.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of m-PEG9-
acid.
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Caption: A generalized workflow for determining equilibrium solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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